Cas no 159309-80-5 (Pyridine,2-(1-methyl-1-buten-1-yl)-)

Pyridine,2-(1-methyl-1-buten-1-yl)- structure
159309-80-5 structure
Product Name:Pyridine,2-(1-methyl-1-buten-1-yl)-
CAS No:159309-80-5
MF:C10H13N
MW:147.216922521591
CID:109171
Update Time:2024-01-24

Pyridine,2-(1-methyl-1-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2-(1-methyl-1-buten-1-yl)-
    • Pyridine, 2-(1-methyl-1-butenyl)- (9CI)
    • Pyridine, 2-(1-methyl-1-buten-1-yl)-
    • Inchi: 1S/C10H13N/c1-3-6-9(2)10-7-4-5-8-11-10/h4-8H,3H2,1-2H3
    • InChI Key: NRLCAVZEXGQCJX-UHFFFAOYSA-N
    • SMILES: C1(C(C)=CCC)=NC=CC=C1

Computed Properties

  • Exact Mass: 147.10489
  • Monoisotopic Mass: 147.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9A^2

Experimental Properties

  • Density: 0.920±0.06 g/cm3(Predicted)
  • Boiling Point: 214.7±10.0 °C(Predicted)
  • PSA: 12.89
  • pka: 4.99±0.10(Predicted)
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.